6-(5-Chloro-1-methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride

• IUPAC Name: 6-(5-chloro-1-methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride
• InChI: InChI=1S/C9H9ClN4.2ClH/c1-14-9(10)6(5-12-14)7-3-2-4-8(11)13-7;;/h2-5H,1H3,(H2,11,13);2*1H
• InChI Key: AIEACGHLZTWKJW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C2=NC(=CC=C2)N)Cl.Cl.Cl
• Molecular Formula: C9H11Cl3N4
• Molecular Weight: 281.6 g/mol

Description

6-(5-Chloro-1-methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride, also known as CMPD101, is a small molecule inhibitor that has been used in scientific research for its potential therapeutic applications. It has been found to have activity against various targets, including kinases, and has shown promise in preclinical studies.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 6-(5-Chloro-1-methylpyrazol-4-yl)pyridin-2-amine;dihydrochloride (EN300-26678656), focusing on six unique applications:

Kinase Inhibition Studies

This compound is often used in kinase inhibition studies due to its potential to inhibit various kinases. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is associated with many diseases, including cancer. .

Cancer Research

EN300-26678656 has shown promise in cancer research, particularly in the development of new anticancer drugs. Its ability to inhibit specific kinases makes it a valuable tool for studying cancer cell proliferation and survival. .

Neurodegenerative Disease Research

The compound is also utilized in the study of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Inflammatory Disease Research

EN300-26678656 is used to investigate the role of kinases in inflammatory diseases. Inflammation is a key factor in many chronic conditions, including rheumatoid arthritis and inflammatory bowel disease. .

Drug Metabolism and Pharmacokinetics

This compound is valuable in drug metabolism and pharmacokinetics studies. Researchers use it to understand how drugs are absorbed, distributed, metabolized, and excreted in the body. .

Structural Biology

EN300-26678656 is used in structural biology to study the three-dimensional structures of proteins and their interactions with small molecules. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 5-amino-pyrazoles, have been highlighted for their diverse applications, especially in the field of pharmaceutics and medicinal chemistry .

Mode of Action

5-amino-pyrazoles, a class of compounds to which our compound of interest belongs, have been used as synthetic building blocks in the synthesis of remarkable organic molecules with versatile functionalities . They are involved in a wide variety of reactions, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .

Biochemical Pathways

Compounds with similar structures have been known to interact with various biochemical pathways, leading to diverse downstream effects .

Pharmacokinetics

The physicochemical properties and biological activities of this compound have been noted, suggesting potential bioavailability.

Result of Action

Compounds with similar structures have been known to cause significant changes at the molecular and cellular levels .

Action Environment

Such factors can significantly impact the action of similar compounds .